Cas no 877649-04-2 (N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-4-methylbenzene-1-sulfonamide)

• Product Name: N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-4-methylbenzene-1-sulfonamide
• CAS No: 877649-04-2
• MF: C₂₄H₂₉N₃O₄S
• MW: 455.569764852524
• CID: 6183957
• PubChem ID: 22584316
• Update Time: 2025-07-17

N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-4-methylbenzene-1-sulfonamide
• MFCD06406814
• AKOS002056706
• F2504-0616
• 877649-04-2
• N-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-4-methylbenzenesulfonamide
• N-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)-4-methylbenzenesulfonamide
• N-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-4-methylbenzene-1-sulfonamide
• AKOS021695856

• Inchi： 1S/C24H29N3O4S/c1-19-5-11-22(12-6-19)32(28,29)25-18-23(24-4-3-17-31-24)27-15-13-26(14-16-27)20-7-9-21(30-2)10-8-20/h3-12,17,23,25H,13-16,18H2,1-2H3
• InChI Key： HAWRYGJDZREXDX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NCC(C1=CC=CO1)N1CCN(C2C=CC(=CC=2)OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 455.18787759g/mol
• Monoisotopic Mass: 455.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 83.4Ų

Additional information on N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-4-methylbenzene-1-sulfonamide

Comprehensive Overview of N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-4-methylbenzene-1-sulfonamide (CAS No. 877649-04-2)

N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-4-methylbenzene-1-sulfonamide (CAS No. 877649-04-2) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique combination of a furan ring, a piperazine moiety, and a sulfonamide group, making it a subject of interest for its potential biological activities. Researchers are particularly intrigued by its possible applications in central nervous system (CNS) modulation and receptor targeting, given its structural resemblance to other pharmacologically active molecules.

The compound's CAS No. 877649-04-2 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its IUPAC name reflects its intricate architecture, highlighting the presence of a 4-methoxyphenyl group attached to the piperazine core, which may influence its solubility and binding affinity. The sulfonamide functional group is known for its role in enhancing metabolic stability, a feature highly sought after in drug development. This has led to increased searches for "sulfonamide derivatives in drug discovery" and "piperazine-based therapeutics," aligning with current trends in medicinal chemistry.

In recent years, the scientific community has explored the potential of N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-4-methylbenzene-1-sulfonamide in addressing challenges related to neurodegenerative diseases and mood disorders. Its structural motifs resemble those found in compounds targeting serotonin and dopamine receptors, which are pivotal in treating conditions like depression and anxiety. Online queries such as "new CNS drug candidates 2024" and "piperazine derivatives for mental health" underscore the growing public and professional interest in this area.

From a synthetic chemistry perspective, the compound's furan-2-yl component introduces aromaticity and potential for heterocyclic interactions, which are valuable in designing enzyme inhibitors. The 4-methylbenzene-sulfonamide segment further enhances its versatility, as sulfonamides are frequently utilized in antibacterial and antifungal agents. This dual functionality has sparked discussions in forums and publications, with keywords like "multitarget drug design" and "furan-containing pharmaceuticals" gaining traction.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) studies of CAS No. 877649-04-2 are also emerging topics. Researchers are investigating its biodegradability and eco-toxicological profile, responding to global demands for green chemistry and safer pharmaceuticals. Searches for "sustainable drug development" and "piperazine environmental impact" reflect this shift toward eco-conscious research practices.

In summary, N-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-4-methylbenzene-1-sulfonamide represents a compelling case study in modern drug design. Its multifaceted structure and potential therapeutic applications align with key industry trends, from CNS drug discovery to green chemistry initiatives. As scientific inquiry evolves, this compound is poised to remain a focal point for innovation, driven by both academic curiosity and practical healthcare needs.